molecular formula C4H10N2O2S B1439569 Pyrrolidine-3-sulfonamide CAS No. 1208507-46-3

Pyrrolidine-3-sulfonamide

Cat. No. B1439569
CAS RN: 1208507-46-3
M. Wt: 150.2 g/mol
InChI Key: CWWBQWLCPSGMER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyrrolidine-3-sulfonamide is a compound that contains a five-membered pyrrolidine ring, which is a nitrogen heterocycle . This saturated scaffold is used widely by medicinal chemists to obtain compounds for the treatment of human diseases .


Synthesis Analysis

The synthetic strategy for pyrrolidine derivatives often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For example, the trifluoromethanesulfonamide (−NHTf) group can act as an H-bond donor .


Molecular Structure Analysis

The structure of pyrrolidine-3-sulfonamide is characterized by a five-membered pyrrolidine ring . The ring’s non-planarity allows for increased three-dimensional (3D) coverage, a phenomenon called “pseudorotation” . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, as different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .


Chemical Reactions Analysis

The trifluoromethanesulfonamide (−NHTf) group in pyrrolidine derivatives can offer useful catalytic performance, acting as an H-bond donor .


Physical And Chemical Properties Analysis

Pyrrolidine-3-sulfonamide has a molecular weight of 150.2 . It is a powder at room temperature .

Scientific Research Applications

  • Catalysis in Mannich-type Reactions : Pyrrolidine-sulfonamide has been successfully used to catalyze Mannich-type reactions between ketones and α-imino esters, leading to the efficient synthesis of functionalized α-amino acid derivatives with high levels of selectivity (Wang, Wang, & Li, 2004).

  • Enantioselective Aldol Reactions : A notable application of fluorous (S) pyrrolidine sulfonamide is its use in highly enantioselective aldol reactions of ketones and aldehydes with aromatic aldehydes on water. This organocatalyst can be recycled and reused without significant loss of catalytic activity and stereoselectivity (Zu, Xie, Li, Wang, & Wang, 2008).

  • α-Aminoxylation Reactions : Pyrrolidine sulfonamide-based organocatalysts have been developed for efficient and direct α-aminoxylation reactions of aldehydes and ketones, showcasing excellent regio- and enantioselectivities (Wang, Wang, Li, & Liao, 2004).

  • Beta(3) Adrenergic Receptor Agonists : In medicinal chemistry, pyrrolidine sulfonamides have been used as linkers in designing novel human beta(3) adrenergic receptor agonists. These compounds show potent agonistic activity and good selectivity (Sum, Wong, Han, Largis, Mulvey, & Tillett, 2003).

  • Synthesis of Heterocyclic Sulfonamides : The sulfur-functionalized aminoacrolein derivative has been utilized for the efficient and selective synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides. This is an example of a parallel medicinal chemistry protocol, demonstrating the versatility of these compounds in synthesizing diverse chemical entities (Tucker, Chenard, & Young, 2015).

Safety and Hazards

Pyrrolidine-3-sulfonamide is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only in well-ventilated areas .

Future Directions

The development of clinically active drugs increasingly relies on the use of heterocyclic scaffolds, many of which contain nitrogen . The introduction of heteroatomic fragments in these molecules is a strategic choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates . Therefore, the design of new pyrrolidine compounds with different biological profiles is a promising direction for future research .

properties

IUPAC Name

pyrrolidine-3-sulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H10N2O2S/c5-9(7,8)4-1-2-6-3-4/h4,6H,1-3H2,(H2,5,7,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CWWBQWLCPSGMER-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCC1S(=O)(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H10N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

150.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1208507-46-3
Record name pyrrolidine-3-sulfonamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Pyrrolidine-3-sulfonamide
Reactant of Route 2
Pyrrolidine-3-sulfonamide
Reactant of Route 3
Pyrrolidine-3-sulfonamide
Reactant of Route 4
Pyrrolidine-3-sulfonamide
Reactant of Route 5
Pyrrolidine-3-sulfonamide
Reactant of Route 6
Pyrrolidine-3-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.